Cas no 131987-77-4 (Pyridine, 3-[4-(2-propenyloxy)-1,2,5-thiadiazol-3-yl]-)

• Product Name: Pyridine, 3-[4-(2-propenyloxy)-1,2,5-thiadiazol-3-yl]-
• CAS No: 131987-77-4
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 1229878
• PubChem ID: 19075381
• Update Time: 2025-04-20

Pyridine, 3-[4-(2-propenyloxy)-1,2,5-thiadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[4-(2-propenyloxy)-1,2,5-thiadiazol-3-yl]-
• 3-(4-(2-propenyloxy)-1,2,5-thiadiazol-3-yl)pyridine
• SCHEMBL7616125
• 3-(4-(2propenyloxy)-1,2,5-thiadiazol-3-yl )pyridine
• DB-394445
• 3-(4-(2-propenyloxy)-1,2,5-thiadiazol-3-yl) pyridine
• 3-(4-(2-propenyloxy ) -1,2, 5-thiadiazol-3-yl )pyridine
• 3-(3-(2-propenyloxy)-1, 2,5-thiadiazol-4-yl)pyridine
• 3-(3-(2-Propenyloxy)-1,2,5-thiadiazol-4-yl)pyridine
• 3-[4-(2-Propen-1-yloxy)-1,2,5-thiadiazol-3-yl]pyridine
• 131987-77-4
• TWWBVSZKNWFUEV-UHFFFAOYSA-N

• Inchi： 1S/C10H9N3OS/c1-2-6-14-10-9(12-15-13-10)8-4-3-5-11-7-8/h2-5,7H,1,6H2
• InChI Key： TWWBVSZKNWFUEV-UHFFFAOYSA-N
• SMILES： S1N=C(C(C2C=NC=CC=2)=N1)OCC=C

Computed Properties

• Exact Mass: 219.04677
• Monoisotopic Mass: 219.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 47.9